Cas no 1396884-79-9 (1-(4-butoxyphenyl)-3-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea)

• Product Name: 1-(4-butoxyphenyl)-3-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea
• CAS No: 1396884-79-9
• MF: C₂₁H₂₉N₅O₂
• MW: 383.48726439476
• CID: 6585006
• PubChem ID: 71786626
• Update Time: 2025-06-26

1-(4-butoxyphenyl)-3-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxyphenyl)-3-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea
• 1-(4-butoxyphenyl)-3-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]urea
• F6178-5062
• 1-(4-butoxyphenyl)-3-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)urea
• VU0534439-1
• 1-(4-butoxyphenyl)-3-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea
• AKOS024535230
• 1396884-79-9

• Inchi： 1S/C21H29N5O2/c1-2-3-14-28-19-6-4-18(5-7-19)25-21(27)24-15-17-8-12-26(13-9-17)20-16-22-10-11-23-20/h4-7,10-11,16-17H,2-3,8-9,12-15H2,1H3,(H2,24,25,27)
• InChI Key： NNDXLDKRRQUNSF-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OCCCC)C=C1)C(NCC1CCN(C2=NC=CN=C2)CC1)=O

Computed Properties

• Exact Mass: 383.23212518g/mol
• Monoisotopic Mass: 383.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-butoxyphenyl)-3-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea

1-(4-butoxyphenyl)-3-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea: A Comprehensive Overview

1-(4-butoxyphenyl)-3-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea, identified by the CAS number 1396884-79-9, is a compound of significant interest in the field of medicinal chemistry. This compound, with its unique structural features, has garnered attention for its potential applications in drug development. The molecule consists of a urea backbone, which is a common structural motif in pharmaceuticals, and incorporates a substituted phenyl group and a piperidine ring with a pyrazine substituent. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The synthesis of 1-(4-butoxyphenyl)-3-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea involves advanced organic chemistry techniques, including coupling reactions and ring-forming processes. The presence of the butoxy group on the phenyl ring enhances the compound's solubility and bioavailability, while the pyrazine moiety introduces additional electronic and steric effects that can modulate its interaction with biological targets. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, ensuring that this compound can be produced efficiently for further research and potential clinical trials.

One of the most compelling aspects of this compound is its biological activity. Preclinical studies have demonstrated that 1-(4-butoxyphenyl)-3-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, research published in 2023 highlights its ability to suppress cyclooxygenase (COX) activity, which is implicated in conditions such as arthritis and cardiovascular diseases. Additionally, the compound has shown promise as an anti-cancer agent by targeting specific oncogenic signaling pathways, making it a versatile candidate for multi-targeted therapies.

The pharmacokinetic profile of this compound is another area of active investigation. Studies conducted in animal models reveal that 1-(4-butoxyphenyl)-3-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea has favorable absorption characteristics and moderate clearance rates, suggesting that it could be administered orally with acceptable bioavailability. Furthermore, preliminary toxicity studies indicate that the compound exhibits low acute toxicity, which is a positive indicator for its potential use in human therapeutics.

In terms of therapeutic applications, the compound's dual targeting mechanism makes it particularly appealing for treating complex diseases such as cancer and inflammatory disorders. Researchers are currently exploring its potential as a combination therapy agent, where it could synergize with existing drugs to enhance efficacy while minimizing side effects. The integration of computational modeling techniques has also facilitated the identification of novel drug delivery systems that could further optimize its therapeutic index.

The development of 1-(4-butoxyphenyl)-3-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising preclinical data, positions it as a strong candidate for addressing unmet medical needs. As research continues to unfold, this compound has the potential to contribute significantly to the development of innovative treatments across various therapeutic areas.